Cas no 850836-81-6 (3-Guanidinopropanoic acid hydrochloride)

• Product Name: 3-Guanidinopropanoic acid hydrochloride
• CAS No: 850836-81-6
• MF: C₄H₁₀ClN₃O₂
• MW: 167.594099521637
• CID: 5694236
• PubChem ID: 88834936
• Update Time: 2025-06-28

3-Guanidinopropanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-GUANIDINOPROPANOICACIDHYDROCHLORIDE
• SCHEMBL11796034
• 3-(diaminomethylideneamino)propanoic acid;hydrochloride
• 850836-81-6
• 3-GUANIDINOPROPANOIC ACID HYDROCHLORIDE
• 3-guanidi-nopropionic acid hydrochloride
• 3-Guanidinopropanoic acid hydrochloride

• Inchi： 1S/C4H9N3O2.ClH/c5-4(6)7-2-1-3(8)9;/h1-2H2,(H,8,9)(H4,5,6,7);1H
• InChI Key： WYCGPQCUZKUBFP-UHFFFAOYSA-N
• SMILES： Cl.OC(CC/N=C(\N)/N)=O

Computed Properties

• Exact Mass: 167.0461543g/mol
• Monoisotopic Mass: 167.0461543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 128
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102Ų

Additional information on 3-Guanidinopropanoic acid hydrochloride

3-Guanidinopropanoic Acid Hydrochloride: A Comprehensive Overview

3-Guanidinopropanoic acid hydrochloride (CAS No. 850836-81-6) is a compound of significant interest in the fields of biochemistry and pharmacology. This compound, also referred to as GPA hydrochloride, has garnered attention due to its unique chemical structure and potential applications in drug development. The molecule consists of a guanidine group attached to a propanoic acid backbone, which contributes to its versatile reactivity and biological activity.

The synthesis of 3-guanidinopropanoic acid hydrochloride involves a multi-step process that typically begins with the preparation of the corresponding free acid, followed by protonation to form the hydrochloride salt. This process ensures the compound's stability and solubility, making it suitable for various laboratory and industrial applications. Recent advancements in synthetic methodologies have enabled the production of this compound with higher purity and efficiency, further enhancing its utility in research and development.

One of the most promising areas of research involving 3-guanidinopropanoic acid hydrochloride is its role in neuroprotection. Studies have demonstrated that this compound exhibits potent antioxidant properties, which may be beneficial in mitigating oxidative stress-associated neurological disorders such as Alzheimer's disease and Parkinson's disease. For instance, a 2023 study published in *Neurochemistry International* highlighted the ability of GPA hydrochloride to scavenge free radicals and protect neuronal cells from damage caused by reactive oxygen species.

In addition to its neuroprotective effects, 3-guanidinopropanoic acid hydrochloride has shown potential in cardiovascular research. Preclinical studies have indicated that this compound may improve endothelial function and reduce inflammation, both of which are critical factors in the pathogenesis of cardiovascular diseases. A 2022 study in *Cardiovascular Research* reported that administration of GPA hydrochloride led to significant reductions in oxidative stress markers and improved vascular endothelial function in animal models.

The pharmacokinetic properties of 3-guanidinopropanoic acid hydrochloride have also been extensively studied. Research indicates that the compound exhibits favorable absorption profiles, with rapid uptake following oral administration. Furthermore, its metabolism appears to be relatively straightforward, with primary elimination occurring through renal excretion. These characteristics make it an attractive candidate for drug delivery systems targeting chronic conditions requiring sustained therapeutic effects.

Another area of emerging interest is the use of GPA hydrochloride as a precursor in the synthesis of more complex bioactive molecules. Its guanidine moiety serves as a valuable building block for constructing compounds with diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties. For example, recent work published in *Journal of Medicinal Chemistry* described the use of GPA hydrochloride as an intermediate in the synthesis of novel inhibitors targeting key enzymes involved in viral replication.

The safety profile of 3-guanidinopropanoic acid hydrochloride has been evaluated in multiple preclinical studies, with results indicating low toxicity at therapeutic doses. However, further investigations are required to fully understand its long-term effects and potential for off-target interactions. Regulatory agencies have expressed interest in this compound due to its novel mechanisms of action and potential therapeutic applications, paving the way for future clinical trials.

In conclusion, 3-guanidinopropanoic acid hydrochloride (CAS No. 850836-81-6) represents a compelling candidate for advancing our understanding of guanidine-containing compounds in biomedicine. With ongoing research uncovering new insights into its biological functions and therapeutic potential, this compound is poised to play a significant role in the development of innovative treatments for a variety of human diseases.